Cas no 4562-27-0 (3,4-dihydropyrimidin-4-one)

• Product Name: 3,4-dihydropyrimidin-4-one
• CAS No: 4562-27-0
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• MDL: MFCD00006664
• CID: 45170
• PubChem ID: 87571354
• Update Time: 2024-10-29

3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol
• Uraeil
• 4(3H)-Pyrimidinone
• 4-Hydroxypyrimidine
• Pyrimidin-4(3H)-one
• pyrimidin-4-ol
• 1H-pyrimidin-4-one
• 4-Oxopyrimidine
• 4-Oxypyrimidine
• 6-Hydroxypyrimidine
• Deaminoisocytosine
• NSC 1575
• NSC 157911
• 4(3H)-Pyrimidone
• 4-Pyrimidone
• 4(1H)-Pyrimidinone
• 3H-Pyrimidin-4-one
• pyrimidin-4(1H)-one
• 4-Pyrimidinone
• 1H-pyrimidin-6-one
• 3,4-dihydropyrimidin-4-one
• 4-(3H)-Pyrimidone
• 4-Pyrimidinol (VAN)
• pyrimidin-4-one
• 4[3H]-Pyrimidone
• A
• GS-5924
• NSC-1575
• pyrimidine-4(3h)-one
• W-202804
• 4(3H)-Pyrimidinone, >=98%
• MFCD00167178
• UNII-K43V90OY4L
• W-202960
• 4-(lH)-pyrimidinone
• AKOS015892532
• 4-hydroxy-pyrimidine
• BCP26608
• EINECS 224-932-4
• BCP04213
• 4562-27-0
• Z314605438
• Q-102029
• SB10165
• A1-00389
• MFCD00006664
• AC-907/30002018
• AC-25243
• DTXSID5063524
• Q17572767
• A7645
• FT-0601299
• AC-2727
• NSC157911
• InChI=1/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7
• 51953-17-4
• 4-Hydroxypyrimidine pound>>4-Pyrimidinol pound>>4(3)-Pyrimidone
• AKOS009157155
• H1000
• K43V90OY4L
• SY046617
• O12062
• 542-27-8
• NSC-157911
• AC-943
• AB00171795-03
• 1H-pyrimidin-6-one;4(3H)-Pyrimidone
• A826863
• AM20100277
• EN300-67372
• CS-0019949
• PB32093
• AI3-52024
• 51953-18-5
• 4(3H)-Pyrimidinone, >=98.0% (NT)
• FT-0618746
• A7644
• MFCD00038024
• SY002707
• AM20100167
• FT-0648609
• BCP13987
• NSC1575
• FT-0696311
• AKOS001448755
• F3329-0407
• AC8519
• 4(3H-Pyrimidone)
• NS00049364
• STK409564
• Pyrimidine, 4-hydroxy-
• STL185515
• DB-051325
• DA-42222
• DB-298939

• MDL： MFCD00006664
• Inchi： 1S/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7)
• InChI Key： DNCYBUMDUBHIJZ-UHFFFAOYSA-N
• SMILES： O=C1C=CN=CN1

Computed Properties

• Exact Mass: 96.03242
• Monoisotopic Mass: 96.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White or off white crystals
• Density: 1.28
• Melting Point: 165.0 to 168.0 deg-C
• Boiling Point: 184.6℃ at 760 mmHg
• Flash Point: 65.5℃
• Refractive Index: 1.596
• PSA: 46.01
• LogP: 0.18220
• Solubility: Uncertain

3,4-dihydropyrimidin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-40
• Safety Instruction： S22: do not breathe dust.
• RTECS：UW7350100
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones